N-{5-[2-(4-BROMO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)ETHYL]-1,3,4-THIADIAZOL-2-YL}-N-ISOBUTYLAMINE

• IUPAC Name: 5-[2-(4-bromo-3,5-dimethylpyrazol-1-yl)ethyl]-N-(2-methylpropyl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C13H20BrN5S/c1-8(2)7-15-13-17-16-11(20-13)5-6-19-10(4)12(14)9(3)18-19/h8H,5-7H2,1-4H3,(H,15,17)
• InChI Key: UEHKVLXLJXJPSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCC2=NN=C(S2)NCC(C)C)C)Br
• Molecular Formula: C13H20BrN5S
• Molecular Weight: 358.30 g/mol

Description

N-{5-[2-(4-BROMO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)ETHYL]-1,3,4-THIADIAZOL-2-YL}-N-ISOBUTYLAMINE is a heterocyclic compound that features a pyrazole ring substituted with a bromo group and dimethyl groups, linked to a thiadiazole ring via an ethyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{5-[2-(4-BROMO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)ETHYL]-1,3,4-THIADIAZOL-2-YL}-N-ISOBUTYLAMINE typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through cyclocondensation reactions involving hydrazines and 1,3-diketones.

Formation of the Thiadiazole Ring: The thiadiazole ring can be synthesized through cyclization reactions involving thiosemicarbazides and carboxylic acids.

Linking the Rings: The final step involves linking the pyrazole and thiadiazole rings via an ethyl chain, which can be achieved through nucleophilic substitution reactions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

N-{5-[2-(4-BROMO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)ETHYL]-1,3,4-THIADIAZOL-2-YL}-N-ISOBUTYLAMINE can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The bromo group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in ethanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in polar solvents like dimethyl sulfoxide (DMSO).

Major Products

Oxidation: Formation of corresponding oxides or hydroxyl derivatives.

Reduction: Formation of reduced derivatives with hydrogen addition.

Substitution: Formation of substituted derivatives with new functional groups replacing the bromo group.

Scientific Research Applications

N-{5-[2-(4-BROMO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)ETHYL]-1,3,4-THIADIAZOL-2-YL}-N-ISOBUTYLAMINE has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an anti-tubercular agent.

Biological Research: It is used in the study of enzyme inhibition and receptor binding.

Industrial Applications: The compound can be used as an intermediate in the synthesis of other heterocyclic compounds with potential pharmaceutical applications.

Mechanism of Action

The mechanism of action of N-{5-[2-(4-BROMO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)ETHYL]-1,3,4-THIADIAZOL-2-YL}-N-ISOBUTYLAMINE involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound can inhibit enzymes such as liver alcohol dehydrogenase by binding to the active site.

Receptor Binding: It can also bind to specific receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 6-(4-substituted phenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)imidazo[2,1-b][1,3,4]thiadiazole
• 4-bromo-1H-pyrazole

Uniqueness

N-{5-[2-(4-BROMO-3,5-DIMETHYL-1H-PYRAZOL-1-YL)ETHYL]-1,3,4-THIADIAZOL-2-YL}-N-ISOBUTYLAMINE is unique due to its specific substitution pattern and the presence of both pyrazole and thiadiazole rings. This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for research and potential therapeutic applications.